Cas no 2228172-01-6 (2-bromo-1-(5-fluoro-2-nitrophenyl)ethan-1-ol)

• Product Name: 2-bromo-1-(5-fluoro-2-nitrophenyl)ethan-1-ol
• CAS No: 2228172-01-6
• MF: C₈H₇BrFNO₃
• MW: 264.048485040665
• CID: 6519204
• PubChem ID: 165782423
• Update Time: 2025-05-27

2-bromo-1-(5-fluoro-2-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(5-fluoro-2-nitrophenyl)ethan-1-ol
• EN300-1927956
• 2228172-01-6

• Inchi： 1S/C8H7BrFNO3/c9-4-8(12)6-3-5(10)1-2-7(6)11(13)14/h1-3,8,12H,4H2
• InChI Key： MVEYODLOEAVLOE-UHFFFAOYSA-N
• SMILES： BrCC(C1C=C(C=CC=1[N+](=O)[O-])F)O

Computed Properties

• Exact Mass: 262.95933g/mol
• Monoisotopic Mass: 262.95933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66Ų

Additional information on 2-bromo-1-(5-fluoro-2-nitrophenyl)ethan-1-ol

Comprehensive Overview of 2-bromo-1-(5-fluoro-2-nitrophenyl)ethan-1-ol (CAS No. 2228172-01-6)

In the realm of organic chemistry, 2-bromo-1-(5-fluoro-2-nitrophenyl)ethan-1-ol (CAS No. 2228172-01-6) has garnered significant attention due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This compound, characterized by its bromo and nitro functional groups, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in the development of novel bioactive molecules, aligning with the growing demand for fluorinated compounds and nitroaromatics in drug discovery.

The molecular structure of 2-bromo-1-(5-fluoro-2-nitrophenyl)ethan-1-ol features a 5-fluoro-2-nitrophenyl moiety, which enhances its reactivity and selectivity in various chemical transformations. This attribute makes it a valuable building block for constructing complex molecules, particularly in the synthesis of heterocyclic compounds. Recent studies highlight its role in cross-coupling reactions, a hot topic in modern organic synthesis, where efficiency and sustainability are paramount. As the pharmaceutical industry shifts toward greener methodologies, this compound’s compatibility with catalytic processes positions it as a candidate for eco-friendly synthetic routes.

From a commercial perspective, the demand for 2-bromo-1-(5-fluoro-2-nitrophenyl)ethan-1-ol is driven by its relevance in medicinal chemistry and material science. Its fluoro and nitro substituents contribute to enhanced binding affinity and metabolic stability, traits highly sought after in drug design. Online searches for "fluoro-nitro aromatic intermediates" and "bromoethanol derivatives" reflect the compound’s prominence in academic and industrial queries. Moreover, its potential applications in OLED materials and photoactive compounds have sparked interest among researchers exploring next-generation optoelectronic devices.

Quality and purity are critical factors for CAS No. 2228172-01-6, as impurities can significantly impact its performance in sensitive reactions. Suppliers often emphasize HPLC-grade purity and structural validation via NMR and mass spectrometry to meet rigorous industry standards. Discussions in online forums frequently address "synthetic routes for 2-bromo-1-(5-fluoro-2-nitrophenyl)ethan-1-ol" and "scalability challenges," underscoring the need for optimized production protocols. These topics resonate with synthetic chemists aiming to balance cost-efficiency and yield.

In conclusion, 2-bromo-1-(5-fluoro-2-nitrophenyl)ethan-1-ol represents a compelling case study in the intersection of structural complexity and practical utility. Its role in advancing pharmaceutical intermediates and functional materials continues to evolve, fueled by innovations in synthetic methodology and characterization techniques. As research progresses, this compound is poised to remain a focal point for scientists addressing challenges in molecular design and sustainable chemistry.